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Sodium methanethiolate (CH₃SNa), also known as sodium thiomethoxide, is a potent

nucleophilic reagent and a critical intermediate in various synthetic organic chemistry

applications, including the pharmaceutical and agrochemical industries.[1][2][3][4] Its utility in

forming carbon-sulfur bonds makes it an essential building block for a wide range of molecules.

[2][5] This guide provides a comprehensive overview of the synthesis and characterization of

sodium methanethiolate, complete with detailed experimental protocols and quantitative data.

Physicochemical Properties
Sodium methanethiolate is typically a white to off-white or pale yellow solid at room

temperature.[1][6][7][8] It is highly reactive, hygroscopic, and sensitive to air and moisture,

often necessitating storage under an inert atmosphere.[6][7][9] Hydrolysis in the presence of

moisture produces methanethiol, which is characterized by a strong and unpleasant odor.[9]

[10][11]

Table 1: Physicochemical Data for Sodium Methanethiolate
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Property Value Reference

CAS Number 5188-07-8 [1][2][10][12]

Molecular Formula CH₃SNa [2][8][10][12]

Molecular Weight 70.09 g/mol [2][6][8][9][12]

Appearance
White to off-white/light brown

solid
[1][6][8]

Melting Point
88–90 °C (190–194 °F; 361–

363 K)
[10][11]

Density 1.43 g/cm³ (solid) [10][11]

Solubility

Soluble in water and polar

organic solvents like ethanol.

[1][8][9][10]

[1][8][9][10]

Purity (Technical Grade) ≥90% to ≥98% [6][7][13]

Synthesis of Sodium Methanethiolate
The synthesis of sodium methanethiolate is typically achieved through the deprotonation of

methanethiol using a strong base.[1] Common methods involve the use of sodium metal,

sodium hydride, or sodium hydroxide.[1][6][10]

Logical Workflow for Synthesis
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Caption: General workflow for the synthesis of sodium methanethiolate.

Experimental Protocols
Protocol 2.1: Synthesis using Sodium Hydride (NaH)

This method is suitable for laboratory-scale synthesis where anhydrous conditions are critical.
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Preparation: Under an inert atmosphere (e.g., nitrogen or argon), equip a flame-dried, three-

necked round-bottom flask with a magnetic stirrer, a gas inlet, and a dropping funnel.

Reagents: Suspend sodium hydride (NaH, 1.0 eq) in a suitable anhydrous etherial solvent

such as tetrahydrofuran (THF).

Reaction: Cool the suspension in an ice bath (0 °C). Add a solution of methanethiol (CH₃SH,

1.0 eq) in the same anhydrous solvent dropwise from the dropping funnel. The reaction

generates hydrogen gas, so ensure proper venting.[10]

Completion: After the addition is complete, allow the mixture to warm to room temperature

and stir for an additional 1-2 hours to ensure the reaction goes to completion.

Isolation: The resulting sodium methanethiolate may precipitate out of the solution. If so, it

can be collected by filtration under an inert atmosphere. Wash the solid with cold, anhydrous

solvent and dry under vacuum to yield the final product.[6]

Protocol 2.2: Synthesis using Sodium Hydroxide (NaOH)

This method is often used for in-situ generation of sodium methanethiolate for subsequent

reactions.[10]

Preparation: In a well-ventilated fume hood, dissolve sodium hydroxide (NaOH, 1.0 eq) in a

suitable solvent like ethanol or water.

Reaction: Cool the NaOH solution in an ice bath. Bubble gaseous methanethiol (CH₃SH, 1.0

eq) through the solution or add it as a condensed liquid. The reaction is an acid-base

neutralization.

Usage: The resulting solution of sodium methanethiolate is typically used directly in the

next synthetic step without isolation.[1][10]

Isolation (Optional): To isolate the solid, the solvent can be removed under reduced

pressure. The resulting solid can be purified by dissolving it in a minimal amount of ethanol

and precipitating with diethyl ether.[14] The precipitate is then collected by filtration and dried

under vacuum.[14]
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Characterization of Sodium Methanethiolate
Thorough characterization is essential to confirm the identity and purity of the synthesized

sodium methanethiolate. A combination of spectroscopic and analytical techniques is

employed.
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Caption: General workflow for the characterization of sodium methanethiolate.

Characterization Protocols
Protocol 3.1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation. Samples are typically prepared

in a deuterated solvent like DMSO-d₆.[15]

Sample Preparation: Under an inert atmosphere, dissolve a small amount (5-10 mg) of

sodium methanethiolate in approximately 0.5-0.7 mL of a suitable deuterated solvent (e.g.,

DMSO-d₆) in an NMR tube.
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¹H NMR Acquisition: Acquire the ¹H NMR spectrum. A single sharp peak is expected for the

methyl (CH₃) protons. In DMSO-d₆, this peak would appear around 1.85 ppm.[15]

¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum. A single resonance is expected for the

methyl carbon.

Table 2: Representative NMR Data

Nucleus
Expected Chemical Shift
(δ)

Notes

¹H ~1.85 ppm (in DMSO-d₆)
A singlet, integrating to 3

protons.[15]

¹³C ~50.7 ppm (in DMSO-d₆) A single carbon resonance.[15]

Note: Chemical shifts can vary depending on the solvent and concentration.

Protocol 3.2: Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Sample Preparation: As sodium methanethiolate is a solid, it can be analyzed using

Attenuated Total Reflectance (ATR) or by preparing a KBr pellet. Due to its hygroscopic

nature, sample preparation should be performed quickly in a dry environment.

Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹.

Data Analysis: Look for characteristic absorption bands. The C-H stretching and bending

vibrations of the methyl group are expected. The C-S stretch is typically weak and appears in

the fingerprint region.

Table 3: Key Spectroscopic Data
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Technique Method
Characteristic
Peaks/Signals

Reference

FTIR ATR
C-H stretching and

bending vibrations.
[15]

UV-Vis Cyclohexane λmax = 228.5 nm [1]

Protocol 3.3: Purity Assessment by Titration

A simple acid-base titration can be used to determine the purity of the synthesized salt.

Sample Preparation: Accurately weigh a sample of sodium methanethiolate and dissolve it

in deionized water.

Titration: Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCl)

using a suitable indicator or a pH meter to determine the endpoint.

Calculation: Calculate the purity based on the stoichiometry of the neutralization reaction

(CH₃SNa + HCl → CH₃SH + NaCl).

Safety and Handling
Sodium methanethiolate is a hazardous chemical that requires careful handling.[1]

Toxicity: It is toxic if swallowed and can cause severe skin burns and eye damage.[6][9]

Flammability: The solid is flammable.[6][13]

Reactivity: It reacts with water and acids and is sensitive to air and moisture.[6][9] Hydrolysis

produces flammable and odorous methanethiol gas.[9]

Handling: Always handle sodium methanethiolate in a well-ventilated fume hood, under an

inert atmosphere if possible.[16] Wear appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat.[9][16]

Storage: Store in a tightly sealed container under an inert gas (e.g., nitrogen) in a cool, dry,

and flammable-designated area.[6]
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By following these detailed guidelines, researchers can safely synthesize and accurately

characterize sodium methanethiolate for its diverse applications in chemical and

pharmaceutical development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b127743#synthesis-and-characterization-of-
sodium-methanethiolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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